Cas no 741694-37-1 (Bis(4-(tert-butyl)phenyl)methanamine)

• Product Name: Bis(4-(tert-butyl)phenyl)methanamine
• CAS No: 741694-37-1
• MF: C₂₁H₂₉N
• MW: 295.461665868759
• CID: 4937101
• Update Time: 2025-05-19

Bis(4-(tert-butyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• BIS(4-(TERT-BUTYL)PHENYL)METHANAMINE
• Bis(4-(tert-butyl)phenyl)methanamine

• Inchi： 1S/C21H29N/c1-20(2,3)17-11-7-15(8-12-17)19(22)16-9-13-18(14-10-16)21(4,5)6/h7-14,19H,22H2,1-6H3
• InChI Key： FYGWTACIMBEXPL-UHFFFAOYSA-N
• SMILES： NC(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 5.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Bis(4-(tert-butyl)phenyl)methanamine

Introduction to Bis(4-(tert-butyl)phenyl)methanamine (CAS No. 741694-37-1)

Bis(4-(tert-butyl)phenyl)methanamine, a compound with the chemical identifier CAS No. 741694-37-1, is a significant molecule in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various scientific domains. The presence of two 4-(tert-butyl)phenyl groups attached to a methanamine backbone imparts distinct characteristics that make it a valuable candidate for further exploration.

The molecular structure of Bis(4-(tert-butyl)phenyl)methanamine consists of a central methanamine group (NH₂) linked to two phenyl rings substituted with tert-butyl groups at the para position. This configuration not only influences its physical and chemical properties but also opens up possibilities for diverse interactions with biological systems. The bulky tert-butyl groups enhance steric hindrance, which can be crucial in designing molecules with specific binding affinities and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, often relying on small molecules that can modulate biological pathways with high precision. Bis(4-(tert-butyl)phenyl)methanamine has emerged as a compound of interest due to its potential to interact with biological targets in a manner that could be beneficial for therapeutic applications. Its structural features suggest that it may exhibit properties such as solubility, stability, and bioavailability, which are critical factors in drug design.

One of the most compelling aspects of Bis(4-(tert-butyl)phenyl)methanamine is its versatility in chemical modifications. The presence of aromatic rings and an amine group provides multiple sites for functionalization, allowing researchers to tailor the compound for specific purposes. For instance, derivatization of the amine group can lead to the formation of salts or esters, which might improve solubility or enhance pharmacokinetic properties. Similarly, modifications on the phenyl rings could alter electronic properties, influencing interactions with biological targets.

Recent studies have begun to explore the pharmacological potential of analogs of Bis(4-(tert-butyl)phenyl)methanamine. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in various disease pathways. Preliminary findings suggest that this compound may have inhibitory effects on certain enzymes, making it a promising candidate for developing drugs targeting conditions such as inflammation or metabolic disorders. The bulky tert-butyl groups are thought to play a role in reducing off-target effects by increasing selectivity.

The synthesis of Bis(4-(tert-butyl)phenyl)methanamine is another area of active research. Given its complex structure, developing an efficient synthetic route is essential for both laboratory-scale studies and potential industrial applications. Advances in synthetic methodologies have enabled chemists to produce this compound with higher yields and purities, facilitating further investigation into its properties and applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of this molecule.

In addition to its pharmaceutical applications, Bis(4-(tert-butyl)phenyl)methanamine has shown promise in materials science. Its unique structural features make it a suitable candidate for developing novel materials with specific electronic or optical properties. For example, the compound's ability to form stable complexes with other molecules could be exploited in designing catalysts or sensors. The presence of aromatic rings also suggests potential uses in organic electronics, where such compounds can serve as components in conductive polymers or organic semiconductors.

The environmental impact of synthesizing and using Bis(4-(tert-butyl)phenyl)methanamine is another consideration that researchers are taking into account. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize processes, ensuring that the production of this compound is environmentally friendly while maintaining high yields and purities.

In conclusion, Bis(4-(tert-butyl)phenyl)methanamine (CAS No. 741694-37-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional properties make it an attractive candidate for drug development, materials science, and other applications. As research continues to uncover new possibilities for this molecule, it is likely that its importance will only grow in the coming years.